Cas no 2228490-95-5 (4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide)

• Product Name: 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide
• CAS No: 2228490-95-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6585999
• PubChem ID: 165692236
• Update Time: 2025-06-30

4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide
• 2228490-95-5
• EN300-1748912

• Inchi： 1S/C12H16N2O2/c1-14(2)11(15)9-3-5-10(6-4-9)12(16)7-13-8-12/h3-6,13,16H,7-8H2,1-2H3
• InChI Key： GZCXAVBMDAUBEV-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(C(N(C)C)=O)=CC=2)CNC1

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide

Recent Advances in the Study of 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide (CAS: 2228490-95-5)

The compound 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide (CAS: 2228490-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique azetidine ring and benzamide moiety, has been the subject of several studies aimed at elucidating its biological activity, pharmacokinetic properties, and potential as a drug candidate. The following research brief synthesizes the latest findings and developments related to this compound.

Recent studies have focused on the synthesis and optimization of 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide, with particular emphasis on improving its yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts have laid the groundwork for further investigations into its biological activity and potential therapeutic applications.

One of the key areas of interest has been the compound's interaction with specific biological targets. Preliminary in vitro studies suggest that 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide exhibits moderate affinity for certain receptors involved in neurological and inflammatory pathways. These findings have sparked interest in its potential use as a modulator of these pathways, with implications for the treatment of conditions such as chronic pain and neurodegenerative diseases. However, further in vivo studies are required to validate these observations and assess the compound's efficacy and safety profile.

In addition to its biological activity, researchers have also explored the pharmacokinetic properties of 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide. Early pharmacokinetic studies indicate that the compound has favorable absorption and distribution characteristics, although its metabolic stability and elimination half-life remain areas of active investigation. These properties are critical for determining the compound's suitability as a drug candidate and will inform future formulation and dosing strategies.

The potential therapeutic applications of 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide extend beyond its initial targets. Recent studies have explored its role in modulating immune responses and its potential as an anti-inflammatory agent. These investigations have revealed promising results, with the compound demonstrating the ability to suppress pro-inflammatory cytokines in cell-based assays. These findings open new avenues for research into its use in autoimmune and inflammatory disorders.

Despite these promising developments, challenges remain in the development of 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 4-(3-hydroxyazetidin-3-yl)-N,N-dimethylbenzamide (CAS: 2228490-95-5) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and preliminary biological activity make it a compelling subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its therapeutic potential in relevant disease models. The continued exploration of this compound holds significant promise for the development of novel therapeutics in the fields of neurology and immunology.